2-Cyclopropanecarbonylcycloheptan-1-one

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-(cyclopropanecarbonyl)cycloheptan-1-one
• InChI: InChI=1S/C11H16O2/c12-10-5-3-1-2-4-9(10)11(13)8-6-7-8/h8-9H,1-7H2
• InChI Key: CEOIWACCWQLENC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(=O)CC1)C(=O)C2CC2

Description

2-Cyclopropanecarbonylcycloheptan-1-one (CAS: 1341363-57-2) is a bicyclic ketone derivative featuring a cycloheptanone core substituted with a cyclopropanecarbonyl group at the 2-position. This compound’s structure combines the conformational strain of a cyclopropane ring with the seven-membered cycloheptanone system, influencing its reactivity and physical properties. It is commercially available through three suppliers (as of 2025), indicating moderate accessibility for research or industrial applications .

The cyclopropane moiety may enhance electrophilicity at the carbonyl group due to its electron-withdrawing effect.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropanecarbonylcycloheptan-1-one can be achieved through various methods. One common approach involves the cyclopropanation of cycloheptanone derivatives using reagents such as diazomethane or Simmons-Smith reagents . The reaction typically requires a catalyst, such as copper or zinc, and is conducted under controlled temperature and pressure conditions to ensure the formation of the cyclopropane ring.

Industrial Production Methods

Industrial production of 2-Cyclopropanecarbonylcycloheptan-1-one may involve large-scale cyclopropanation reactions using optimized conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques, such as chromatography, can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropanecarbonylcycloheptan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride or sodium borohydride can convert the ketone group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the carbonyl carbon, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Grignard reagents in anhydrous conditions.

Major Products

The major products formed from these reactions include cyclopropanecarboxylic acids, cyclopropanol derivatives, and substituted cycloheptanones .

Scientific Research Applications

2-Cyclopropanecarbonylcycloheptan-1-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropanecarbonylcycloheptan-1-one involves its interaction with molecular targets such as enzymes and receptors. The compound’s unique structure allows it to fit into specific binding sites, modulating the activity of these targets. The cyclopropane ring’s strain can also influence the reactivity and stability of the compound, affecting its overall biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key differences between 2-Cyclopropanecarbonylcycloheptan-1-one and its analogs:

Compound Name	CAS Number	Ring Size	Substituents	Suppliers (2025)
2-Cyclopropanecarbonylcycloheptan-1-one	1341363-57-2	7-membered	Single ketone + cyclopropanecarbonyl	3
2-Cyclopropanecarbonylcyclohexan-1-one	13618-28-5	6-membered	Single ketone + cyclopropanecarbonyl	3
2-Cyclopropanecarbonylcyclopentan-1-one	882828-47-9	5-membered	Single ketone + cyclopropanecarbonyl	2
2-Cyclopropanecarbonylcycloheptane-1,3-dione	1696280-50-8	7-membered	Two ketones + cyclopropanecarbonyl	2
2-Cyclopropanecarbonylfuran	Not specified	5-membered	Furan + cyclopropanecarbonyl	4

Key Observations:

Ring Size and Conformation: The cycloheptanone derivative (7-membered ring) likely exhibits greater conformational flexibility than the cyclohexanone (6-membered) or cyclopentanone (5-membered) analogs. This could reduce ring strain but increase entropy-driven challenges in synthetic applications .

Functional Group Variations: The 1,3-dione derivative (1696280-50-8) contains two ketone groups, increasing electrophilicity and susceptibility to enolate formation compared to the single-ketone analogs. This compound is less accessible (2 suppliers), suggesting specialized use cases . The furan-containing analog (2-Cyclopropanecarbonylfuran) replaces the cycloheptanone with a heteroaromatic furan ring, which may improve solubility in polar solvents and alter electronic properties due to conjugation. Its higher supplier count (4) implies broader commercial demand .

Commercial Availability: Both 2-Cyclopropanecarbonylcycloheptan-1-one and its cyclohexanone analog are available from 3 suppliers, indicating comparable industrial relevance. The cyclopentanone and 1,3-dione variants have fewer suppliers, possibly due to niche applications or synthetic complexity.

Research and Application Insights

• Synthetic Utility : Cyclopropanecarbonyl-substituted ketones are often intermediates in pharmaceuticals or agrochemicals. For example, cyclopropane rings are common in bioactive molecules due to their metabolic stability .
• Reactivity Trends: Smaller ring systems (e.g., cyclopentanone) may undergo faster ketone reductions or aldol condensations, whereas larger rings (e.g., cycloheptanone) might favor ring-opening reactions under strain.
• Stability Considerations : The cyclopropane group’s inherent strain could make 2-Cyclopropanecarbonylcycloheptan-1-one prone to ring-opening under acidic or thermal conditions, a property shared with its analogs.

Biological Activity

2-Cyclopropanecarbonylcycloheptan-1-one is a cyclopropane-containing compound that has attracted attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, summarizing relevant research findings, mechanisms of action, and case studies.

• Molecular Formula : C10H14O
• Molecular Weight : 150.22 g/mol
• IUPAC Name : 2-Cyclopropanecarbonylcycloheptan-1-one
• CAS Number : Not specified in the search results.

The biological activity of 2-Cyclopropanecarbonylcycloheptan-1-one is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The cyclopropyl group may enhance binding affinity through specific interactions with active sites on proteins. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation : It can act as a ligand for specific receptors, potentially influencing signaling pathways.

Biological Activity

Research indicates that 2-Cyclopropanecarbonylcycloheptan-1-one exhibits significant biological activities, including:

• Antimicrobial Activity : Studies have shown that derivatives of cyclopropane compounds can possess antimicrobial properties, suggesting that this compound may also exhibit similar effects.
• Anti-inflammatory Properties : Compounds with similar structures have been noted for their ability to reduce inflammation, which could be a potential area for further exploration with this compound.

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 (nM)	Reference
3-Cyclopropanecarbonyloxy-2-cyclohexen-1-one	Enzyme Inhibition	15
Cyclopropyl derivatives	Antimicrobial	Varies	General literature
Cyclopropane-based anti-inflammatory agents	Anti-inflammatory	Varies	General literature

Case Studies

• Enzyme Inhibition Studies : A study investigating various derivatives of cyclopropane compounds found that specific substitutions at the cyclopropyl group significantly influenced enzyme inhibition potency. For instance, a derivative with a dicarbonyl group showed substantial inhibition against 4-hydroxyphenylpyruvate dioxygenase (4-HPPD), indicating the importance of structural modifications in enhancing biological activity .
• Antimicrobial Testing : In a series of experiments, several cyclopropane derivatives were tested against common bacterial strains. While specific data for 2-Cyclopropanecarbonylcycloheptan-1-one was not available, related compounds demonstrated promising antimicrobial effects, suggesting potential applications in treating infections .